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Introduction

Sodium amide (NaNH₂), commonly known as sodamide, is a highly reactive inorganic

compound widely utilized in organic synthesis as a strong base.[1][2] Its utility is particularly

pronounced in deprotonation and elimination reactions, such as the synthesis of alkynes from

dihaloalkanes.[3] Commercially available samples are often gray due to trace amounts of

metallic iron from the manufacturing process, whereas the pure compound is a white,

crystalline solid.[1][2] The synthesis of sodium amide is primarily achieved through the

reaction of sodium metal with ammonia, which can be performed using either liquid or gaseous

ammonia. This guide provides an in-depth overview of the synthesis methodologies, critical

reaction parameters, and essential safety protocols for handling this hazardous but valuable

reagent.

Core Synthesis Methodologies
The production of sodium amide from sodium and ammonia can be broadly categorized into

two primary methods: the reaction in liquid ammonia at low temperatures and the reaction with

gaseous ammonia at high temperatures.

Method 1: Synthesis in Liquid Ammonia (Catalytic)
This is the most common laboratory-scale method, valued for its high efficiency and milder

conditions.[2][4] The reaction is typically conducted at the boiling point of ammonia (-33 °C) and

is facilitated by a catalyst, most commonly iron(III) nitrate.[2][4]
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Overall Reaction: 2 Na + 2 NH₃ --(Fe(NO₃)₃ catalyst)--> 2 NaNH₂ + H₂[5]

Experimental Protocol:

Apparatus Setup: Assemble a three-necked flask equipped with a mechanical stirrer, a dry

ice condenser to maintain the liquid ammonia, and a gas inlet for ammonia. Ensure the

entire system is thoroughly dried and purged with an inert gas like argon or nitrogen.

Ammonia Condensation: Cool the flask using a dry ice/acetone bath. Condense anhydrous

ammonia gas into the flask to the desired volume (e.g., 500 mL).[6]

Catalyst Introduction: Add a small, catalytic amount of powdered iron(III) nitrate hexahydrate

(e.g., 0.3 g) to the stirring liquid ammonia.[1][6]

Sodium Addition: Introduce clean sodium metal, cut into small pieces, into the solution.

Initially, a deep blue color will form due to the presence of solvated electrons as the sodium

dissolves.[5][6]

Reaction Progression: Continue adding sodium in portions as the blue color dissipates,

indicating the formation of sodium amide. The solution will eventually turn into a gray

suspension.[1][6]

Completion and Isolation: Once all the sodium is added and the blue color no longer

persists, the reaction is complete. The resulting sodium amide can be used in situ as a

suspension in liquid ammonia, or the ammonia can be carefully evaporated under a stream

of inert gas to yield the solid product.

Caution: Solid sodium amide isolated by evaporating ammonia should not be stored for

extended periods, as it can form explosive compounds.[1][6]

Experimental Workflow: Liquid Ammonia Synthesis

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.vedantu.com/chemistry/nanh2-chemical-name
https://www.prepchem.com/synthesis-of-sodium-amide/
https://www.alkalimetals.com/sodium-amide
https://www.prepchem.com/synthesis-of-sodium-amide/
https://www.vedantu.com/chemistry/nanh2-chemical-name
https://www.prepchem.com/synthesis-of-sodium-amide/
https://www.benchchem.com/product/b107406?utm_src=pdf-body
https://www.alkalimetals.com/sodium-amide
https://www.prepchem.com/synthesis-of-sodium-amide/
https://www.benchchem.com/product/b107406?utm_src=pdf-body
https://www.benchchem.com/product/b107406?utm_src=pdf-body
https://www.alkalimetals.com/sodium-amide
https://www.prepchem.com/synthesis-of-sodium-amide/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b107406?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Diagram 1: Workflow for Sodium Amide Synthesis in Liquid Ammonia
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Diagram 2: Workflow for Sodium Amide Synthesis with Gaseous Ammonia
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Diagram 3: Safety and Emergency Decision Flow for Sodium Amide

Handling Sodium Amide

Check Solid Color

White / Gray

OK

Yellow / Brown
(Peroxides Suspected)

Not OK

Proceed with Caution
(Inert Atmosphere, PPE)

STOP!
Do Not Handle

Incident Occurs Contact Safety Officer
(EHS)

Spill

Type

Fire

Type

Personal Exposure

Type

Cover with Dry Sand
Use Spark-Proof Tools

Use Class D Extinguisher
(Met-L-X / Sand)

Brush off solid
Rinse with copious water (15+ min)

Seek Medical Attention

NO WATER OR CO₂

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b107406?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b107406?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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